3,3,3-trifluoro-2-methyl-N-(pyrimidin-2-yl)-2-(trifluoromethyl)propanamide

• Molecular Formula: C9H7F6N3O
• Molecular Weight: 287.16 g/mol
• IUPAC Name: 3,3,3-trifluoro-2-methyl-N-pyrimidin-2-yl-2-(trifluoromethyl)propanamide
• InChI: InChI=1S/C9H7F6N3O/c1-7(8(10,11)12,9(13,14)15)5(19)18-6-16-3-2-4-17-6/h2-4H,1H3,(H,16,17,18,19)
• InChI Key: FFVSEJRAEAAZRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CC=N1)(C(F)(F)F)C(F)(F)F

Description

3,3,3-Trifluoro-2-methyl-N-(pyrimidin-2-yl)-2-(trifluoromethyl)propanamide is a fluorinated propanamide derivative characterized by a central trifluoromethylated carbon backbone and a pyrimidin-2-ylamine substituent. Its molecular formula is C₁₀H₈F₆N₂O, with a molecular weight of 316.17 g/mol. The structure features two trifluoromethyl groups at the 2-position and a pyrimidine ring at the amide nitrogen, as confirmed by its SMILES: CC(C(=O)NC1=CN=CC=C1)(C(F)(F)F)C(F)(F)F and InChIKey: ABRHTTFRWAUYCV-GPQMBLKYCU . This compound’s design leverages the electron-withdrawing properties of trifluoromethyl groups to enhance metabolic stability and binding affinity, while the pyrimidine moiety may facilitate interactions with biological targets such as enzymes or receptors via hydrogen bonding.

Biological Activity

3,3,3-Trifluoro-2-methyl-N-(pyrimidin-2-yl)-2-(trifluoromethyl)propanamide is a compound of significant interest in medicinal chemistry due to its unique trifluoromethyl groups and pyrimidine moiety. These structural features contribute to its biological activity, particularly in the realms of anesthetic properties and potential therapeutic applications. This article reviews the compound's biological activity, including its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_8H_8F_6N_2O$, with a molecular weight of approximately 238.16 g/mol. The presence of multiple trifluoromethyl groups enhances lipophilicity and biological potency.

Property	Value
Molecular Formula	C8H8F6N2O
Molecular Weight	238.16 g/mol
Trifluoromethyl Groups	3
Pyrimidine Moiety	Present

Anesthetic Properties

Research indicates that compounds similar to 3,3,3-trifluoro-2-methyl-N-(pyrimidin-2-yl)-2-(trifluoromethyl)propanamide exhibit potent anesthetic effects. A related compound, 3,3,3-trifluoro-2-hydroxy-2-phenyl-propionamide, has demonstrated the ability to reduce the minimum alveolar concentration (MAC) of isoflurane significantly without affecting heart rate or blood pressure at therapeutic doses . This suggests a favorable safety profile for compounds in this class.

Anticonvulsant Activity

In studies assessing anticonvulsant properties, analogues of the compound have shown efficacy in reducing seizure activity in animal models. Specifically, compounds that share structural similarities with 3,3,3-trifluoro-2-methyl-N-(pyrimidin-2-yl)-2-(trifluoromethyl)propanamide displayed significant protective effects against maximal electroshock (MES) and subcutaneous metrazol (scMET) models. For instance, one analogue exhibited a therapeutic index of 10 for MES activity .

Structure-Activity Relationship (SAR)

The SAR studies highlight the importance of the trifluoromethyl groups in enhancing the biological activity of these compounds. The incorporation of these groups has been linked to increased potency in various assays, including those measuring inhibition of neurotransmitter uptake and receptor modulation .

Key Findings from SAR Studies

• Trifluoromethyl Substitution : Enhances lipophilicity and receptor binding affinity.
• Pyrimidine Moiety : Contributes to selectivity for specific biological targets.
• Hydroxyl Groups : May influence solubility and bioavailability.

Case Study 1: Anesthetic Efficacy

A study evaluated the anesthetic efficacy of a related compound in a clinical setting, demonstrating that it could effectively lower MAC values without significant cardiovascular side effects. This positions the compound as a potential candidate for further development as a safer anesthetic agent .

Case Study 2: Anticonvulsant Efficacy

In another study focused on anticonvulsant properties, researchers synthesized several analogues and tested them against established models of epilepsy. One analogue showed promising results with a therapeutic index indicating effective seizure control with minimal side effects .

Scientific Research Applications

Scientific Research Applications

The applications of 3,3,3-trifluoro-2-methyl-N-(pyrimidin-2-yl)-2-(trifluoromethyl)propanamide can be categorized into several key areas:

Antifungal Activity

Research has demonstrated that compounds containing trifluoromethyl groups exhibit significant antifungal properties. In vitro studies have shown that derivatives of this compound display effective inhibition against various fungal strains such as Botrytis cinerea and Sclerotinia sclerotiorum. For example, certain derivatives have shown inhibition rates comparable to established antifungal agents like tebuconazole .

Table 1: Antifungal Activity of Trifluoromethyl Pyrimidine Derivatives

Compound	Target Organism	Inhibition Rate (%)	Reference
5b	Botrytis cinerea	96.76
5j	Sclerotinia sclerotiorum	82.73

Insecticidal Properties

The compound has also been evaluated for its insecticidal activities against pests like Mythimna separata and Spodoptera frugiperda. Although the efficacy was lower than that of commercial insecticides such as chlorantraniliprole, the results indicate potential for further development in pest management strategies .

Anticancer Activity

In preliminary studies, certain derivatives have shown promising anticancer properties against various cell lines including PC3 (prostate cancer), K562 (chronic myeloid leukemia), Hela (cervical cancer), and A549 (lung cancer). The observed activities were notable but still required further optimization to enhance potency compared to standard chemotherapeutics like doxorubicin .

Table 2: Anticancer Activity of Trifluoromethyl Pyrimidine Derivatives

Compound	Cell Line	IC50 (µg/ml)	Reference
5a	PC3	5
5l	Hela	5

Case Studies

Several case studies highlight the compound's potential applications:

Case Study 1: Antifungal Efficacy

A study evaluated the antifungal properties of this compound against multiple pathogens. The results indicated that some derivatives had inhibition rates exceeding those of traditional antifungals, suggesting their viability as therapeutic agents in agriculture and medicine .

Case Study 2: Cytotoxicity Assessment

In vitro cytotoxicity assessments revealed significant effects on cancer cell lines, with some derivatives exhibiting lower IC50 values than established treatments. This underscores the potential for these compounds in cancer therapy .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituents (R₁, R₂)	Key Features	Reference
Target Compound	C₁₀H₈F₆N₂O	R₁ = CF₃, R₂ = pyrimidin-2-yl	Dual trifluoromethyl groups; pyrimidine
3-Chloro-2,2-dimethyl-N-[4-(trifluoromethyl)phenyl]propanamide	C₁₂H₁₃ClF₃NO	R₁ = Cl, R₂ = 4-CF₃-phenyl	Chlorine substituent; phenyl ring
2-Hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide	C₁₁H₁₁F₃N₂O₃	R₁ = OH, R₂ = 4-nitro-3-CF₃-phenyl	Hydroxy and nitro groups; phenyl
N-(3-Pyridyl)pivalamide	C₁₁H₁₄N₂O	R₁ = CH(CH₃)₂, R₂ = pyridin-3-yl	Pivaloyl group; pyridine ring

Key Observations :

• Electron-Withdrawing Effects : The target compound’s dual trifluoromethyl groups enhance lipophilicity and metabolic resistance compared to chlorine (in ) or hydroxy/nitro substituents (in ).

Key Observations :

• Synthetic Complexity : The target’s synthesis likely requires trifluoromethylation and amide coupling steps, contrasting with Pd-catalyzed routes () or metallodrug strategies ().